Phenyl(cyclohexylamino)acetonitrile

• Molecular Formula: C14H18N2
• Molecular Weight: 214.31 g/mol
• IUPAC Name: 2-(cyclohexylamino)-2-phenylacetonitrile
• InChI: InChI=1S/C14H18N2/c15-11-14(12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1,3-4,7-8,13-14,16H,2,5-6,9-10H2
• InChI Key: YWDSNLCDCHQKPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(C#N)C2=CC=CC=C2

Description

Phenyl(cyclohexylamino)acetonitrile is a useful research compound. Its molecular formula is C14H18N2 and its molecular weight is 214.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.98 g (9.4 mmol) of sodium bisulfite in 4 ml of water was treated with 0.96 ml (9.4 mmol) benzaldehyde in 5 ml of methanol. The resulting mixture was cooled to 5°-10° C. and treated with cyclohexylamine, whereupon a thick precipitate was formed. With the reaction mixture still at approximately 5° C., solid potassium cyanide (0.61 g, 9.4 mmol) was added portionwise over 2 minutes. The precipitate became thick enough to halt stirring and 5 ml of 1:1 methanol water was added to facilitate stirring. The reaction mixture was allowed to warm to room temperature over a 16 hour period. The mixture was then filtered and the product was washed with methanol-water and dried in air. There were obtained 1.6 grams (79.6% yield) of the above titled product. 1H NMR (300 MHz, CDCl3) δ7.5-7.3 (m, 5H), 4.82 (s, 1H), 2.9-2.8 (m, 1H), 2.0 (d, 1H, J=12 Hz), 1.75-1.62 (m, 4H), 1.4-1.0 (m, 6H). 13C NMR (75 MHz, CDCl3) δ135.56, 128.99, 128.91, 127.29, 119.35, 54.87, 51.68, 33.87, 31.94, 25.95, 24.66, 24.27. IR CHCl3 λ 2220 cm-1. Mass Spectrum m/e 214 p+.